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Alkali Chlorates: A Basic Comparison

The table below summarizes available quantitative data for several alkali metal chlorates. Key differentiating
factors include molecular weight, melting point, and solubility, which influence their applicability in various
fields.

Lithium Sodium Potassium L
Rubidium Chlorate

Property Chlorate Chlorate Chlorate e

(LiCIO3) (NaClOs) (KCIO3) ( )
Molar Mass 90.39 [1] Information Information Information Missing
(g/mol) Missing Missing
Melting Point 127.6 - 129 Information Information Information Missing
(°C) [1]12] Missing Missing
Solubility in 459 g/100 mL  Information Information Information Missing
Water (at 25°C) [1] Missing Missing
Density (g/cm®)  Information Information Information 3.221 (X-ray) [3]

Missing Missing Missing
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Lithium Sodium Potassium L
Rubidium Chlorate
Property Chlorate Chlorate Chlorate
. (RbCIO3)

(LiClOs) (NaClOs) (KCIOs)
Heat of Information Information Information -113.5 (PM7 calculation) [3]
Formation Missing Missing Missing
(kcal/mol)
Primary High-energy Biocides, Oxidizer in Scientific/computational
Discussed batteries [1] disinfectants explosives, studies (e.qg., crystal
Applications [2] [4] matches, and structure) [3]

fireworks [5]

Key Characteristics and Research Applications

e Lithium Chlorate: Its most distinctive property is an extremely high solubility in water and a very
low melting point for an inorganic salt [1]. This makes it a candidate for specialized applications like
high-energy-density flow batteries, where it can function as a six-electron oxidant in a molten state

[1] [2].

e Potassium Chlorate: This is a well-known oxidizer. A significant research challenge is its detection
due to very low vapor pressure. Advanced methods like on-fiber derivatization followed by
SPME/GC-MS analysis are used to detect its signature, which is crucial for security and forensic

science [5].

e Rubidium Chlorate: Available information is primarily structural. Its crystal lattice parameters and
thermodynamic properties like the heat of formation have been calculated computationally (e.g., using
PM?7 methods) [3]. Discussion in research forums suggests that chlorates of heavier alkali metals like
rubidium and cesium are generally considered theoretically more powerful oxidizers, but their

practical use is severely limited by high cost and radioactivity concerns (in the case of francium) [6].

Experimental Insights
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For researchers, understanding the detection methods for these compounds is crucial, especially for

controlled or hazardous materials like potassium chlorate.

Sample Preparation

(1. Place chlorate sample in ViaD

:

2. Expose SPME fiber to
derivatizing agent (e.g., propylene oxide)

3. Transfer fiber to sample vial
for headspace extraction

Fiber with
adsorbed analytes

Instrumentpl Analysis

Click to download full resolution via product page
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This workflow is adapted from studies on detecting potassium chlorate, which requires a derivatization step

to convert non-volatile chlorates into volatile compounds for analysis [5].

Research Considerations and Alternatives

e Practical Viability: While heavier alkali chlorates like rubidium chlorate are subjects of theoretical
interest, their prohibitive cost and limited commercial availability make them impractical for most
applications compared to sodium or potassium chlorates [6].

¢ Stability and Safety: All chlorates are strong oxidizers and can form unstable, explosive mixtures
when combined with organic materials, sulfur, or powdered metals [1]. This is a critical safety
consideration for any laboratory handling these compounds.

e Alternative Oxidizers: For applications in chemistry and materials science, other oxidizing agents
like perchlorates or chlorine dioxide are often used. Chlorine dioxide, for instance, is noted for
being a fast-acting, broad-spectrum antimicrobial that is effective over a wider pH range than
hypochlorite [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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other-alkali-chlorates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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